Xanthurenic acid

Description

Xanthurenic acid, also known as xanthurenate or 8-hydroxykynurenic acid, is a metabolite of the kynurenine pathway, synthesized in the brain from dietary or microbial tryptophan . It is found in eukaryotes, including humans, and is present in blood, feces, urine, and human epidermis tissue . Chemically, xanthurenic acid is a quinolinemonocarboxylic acid, specifically a quinoline-2-carboxylic acid with hydroxy groups at the C-4 and C-8 positions . Its chemical formula is C10H7NO4, and it has a molar mass of 205.169 g·mol−1 . Xanthurenic acid is slightly soluble in water, and it can be found primarily in blood, feces, and urine, as well as in human epidermis tissue .

Xanthurenic acid is suspected to be an endogenous agonist for Group II metabotropic glutamate receptors in humans . It also acts as a potent VGLUT inhibitor, preventing glutamate movement into synaptic vesicles by competitively blocking vesicular glutamate transporters . Research indicates that xanthurenic acid levels are reduced in individuals with schizophrenia and bipolar disorder . Furthermore, it induces gametogenesis in Plasmodium falciparum, the malaria parasite, and is found in the gut of Anopheles mosquitoes . Studies suggest that xanthurenic acid, along with kynurenic acid, plays a role in modulating brain dopaminergic activity, with imbalances potentially leading to neuropsychiatric disorders .

Kynurenic acid is a structurally related compound in the kynurenine pathway . Kynurenic acid is considered potentially involved in neuropsychiatric disorders because of its inhibitory action on dopamine release in the striatum . Xanthurenic acid has a role in stimulating dopamine release .

• CAS No.: 59-00-7
• Product Name: Xanthurenic acid
• Molecular Formula: C10H7NO4
• Molecular Weight: 205.17 g/mol
• IUPAC Name: 8-hydroxy-4-oxo-1H-quinoline-2-carboxylic acid
• Standard InChI: InChI=1S/C10H7NO4/c12-7-3-1-2-5-8(13)4-6(10(14)15)11-9(5)7/h1-4,12H,(H,11,13)(H,14,15)
• Standard InChIKey: FBZONXHGGPHHIY-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C(=C1)O)NC(=CC2=O)C(=O)O
• Canonical SMILES: C1=CC2=C(C(=C1)O)NC(=CC2=O)C(=O)O
• Synonyms: 4,8-Dihydroxy-2-quinolinecarboxylic acid; 4,8-Dihydroxyquinaldic acid; 8-Hydroxykynurenic acid
• Reference: Aquilina, J., et al., Biochemistry, 39, 16176 (2000); Roberts, J., et al., Photochem. Photobiol., 74, 740 (2001)
• PubChem Compound: 5699
• Last Modified: Aug 15 2023